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Compound of Interest

Compound Name:
1-Oxa-7-azaspiro[4.4]nonane

hydrochloride

CAS No.: 1419590-81-0

Cat. No.: B1433267

Get Quote

In the landscape of modern drug development, the pursuit of novel chemical matter with

improved pharmacological profiles is relentless. Spirocyclic scaffolds—bicyclic ring systems

joined by a single, shared quaternary carbon atom—have emerged as "privileged structures"

for their ability to confer valuable properties upon drug candidates. Their inherent three-

dimensionality and conformational rigidity allow for precise spatial orientation of functional

groups, which can lead to enhanced binding affinity, improved selectivity for biological targets,

and favorable ADME (absorption, distribution, metabolism, and excretion) properties.[1][2][3]

This guide provides a detailed comparative analysis of two key azaspirocycles: 1-Oxa-7-

azaspiro[4.4]nonane and 2-Azaspiro[4.4]nonane. While structurally similar, the substitution of a

methylene group with an oxygen atom introduces subtle yet significant changes in their

physicochemical properties, reactivity, and potential as foundational scaffolds for therapeutic

agents. This document is intended for researchers, medicinal chemists, and drug development

professionals, offering a technical comparison supported by available data to inform scaffold

selection and library design.
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Part 1: Molecular Structure and Isomeric Distinction
The core difference between the two molecules lies in the placement of heteroatoms within the

spirocyclic framework, which consists of two fused five-membered rings.

1-Oxa-7-azaspiro[4.4]nonane (CAS: 176-12-5) incorporates a tetrahydrofuran ring and a

pyrrolidine ring. The oxygen atom is designated at position 1, and the nitrogen atom at

position 7.[4][5]

2-Azaspiro[4.4]nonane (CAS: 175-94-0) is composed of a cyclopentane ring and a

pyrrolidine ring, with the nitrogen atom located at position 2.[6][7][8]

This fundamental architectural difference, illustrated below, impacts steric and electronic

properties, influencing everything from synthetic accessibility to biological interactions.

Caption: Comparative 2D structures of the spirocyclic scaffolds.

Part 2: Comparative Physicochemical Properties
The introduction of an oxygen atom in 1-Oxa-7-azaspiro[4.4]nonane significantly alters its

physicochemical profile compared to the carbocyclic analogue, 2-Azaspiro[4.4]nonane. These

properties are critical predictors of a molecule's behavior in biological systems.
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Property
1-Oxa-7-
azaspiro[4.4]nonan
e

2-
Azaspiro[4.4]nonan
e

Significance in
Drug Development

CAS Number 176-12-5[4][5] 175-94-0[6][8]

Unique identifier for

substance

registration.

Molecular Formula C₇H₁₃NO[4][5] C₈H₁₅N[6][8]
Defines elemental

composition.

Molecular Weight 127.18 g/mol [4][5] 125.21 g/mol [6][8]

Influences diffusion

rates and transport

across membranes.

Calculated LogP 0.2[5][9] 1.6 - 1.87[7][8]

A measure of

lipophilicity; impacts

solubility, permeability,

and plasma protein

binding. The lower

LogP of the oxa-

derivative suggests

higher hydrophilicity.

Topological Polar

Surface Area (TPSA)
21.3 Å²[5] 12.03 Å²[7]

Predicts drug

transport properties,

particularly blood-

brain barrier

penetration. The

oxygen atom

increases the TPSA.

Hydrogen Bond

Acceptor Count
2[9] 1

The ether oxygen

provides an additional

hydrogen bond

acceptor site,

potentially enhancing

target binding and

solubility.
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Hydrogen Bond Donor

Count
1[9] 1

The secondary amine

in both scaffolds acts

as a hydrogen bond

donor.

Boiling Point Not available
~182.5 °C at 760

mmHg[6][7]

Relates to

intermolecular forces

and volatility.

Density Not available ~0.95 g/cm³[6][7]
A fundamental

physical property.

Expert Insights: The most striking difference is the calculated LogP. The lower value for 1-Oxa-

7-azaspiro[4.4]nonane (0.2) compared to 2-Azaspiro[4.4]nonane (~1.6) indicates significantly

greater hydrophilicity. This is a direct consequence of the polar ether oxygen. In drug design,

this modulation of lipophilicity is a powerful tool. A lower LogP can improve aqueous solubility

and reduce off-target toxicity associated with high lipophilicity, though it may also decrease cell

membrane permeability. The increased TPSA and additional hydrogen bond acceptor in the 1-

Oxa-7-aza scaffold offer further opportunities for specific interactions with biological targets.

Part 3: Synthesis, Derivatization, and Application in
Medicinal Chemistry
Both scaffolds serve as versatile building blocks, with the secondary amine providing a

convenient point for derivatization to explore structure-activity relationships (SAR).[2]

Synthetic Accessibility
2-Azaspiro[4.4]nonane: Multiple synthetic routes have been explored.[10] A common

strategy involves the construction of the pyrrolidine ring onto a cyclopentane precursor or

vice versa.[3][10][11] A scalable, multi-step synthesis often starts from cyclopentanone.[12]

1-Oxa-7-azaspiro[4.4]nonane: Detailed synthesis protocols are often proprietary.[4] General

pathways involve constructing the characteristic spirocyclic structure through specific

reaction pathways, but publicly available, detailed experimental procedures are scarce.[4]
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Application in Drug Discovery
The rigid three-dimensional nature of these scaffolds is a major advantage in drug design,

increasing the fraction of sp³-hybridized carbons (Fsp³), a parameter often correlated with

higher clinical success rates.[2]

2-Azaspiro[4.4]nonane: This scaffold is a privileged motif in neuroscience research.[1]

Derivatives, particularly N-substituted 2-azaspiro[4.4]nonane-1,3-diones, have demonstrated

promising anticonvulsant activity in preclinical models.[1] The core structure is also explored

for modulating sigma (σ) and muscarinic acetylcholine (mAChR) receptors, which are

implicated in pain, neurodegeneration, and psychiatric disorders.[1]

1-Oxa-7-azaspiro[4.4]nonane: This compound is recognized as a valuable building block for

creating complex organic molecules and new drug candidates.[4] Its structure allows for

modifications that can impart specific biological activities.[4] While specific therapeutic

applications are less documented in the public domain than its all-carbon counterpart,

related oxa-aza spirocyclic systems are of great interest in medicinal chemistry for their

potential antimicrobial and antiviral properties.[13] The broader class of oxadiazoles, for

instance, exhibits a wide range of biological activities including anticancer, anti-inflammatory,

and antiviral effects.[14][15][16]
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Caption: General workflow for scaffold-based drug discovery.

Part 4: Experimental Protocols
Trustworthy protocols are the bedrock of reproducible science. Below are representative

methodologies for the synthesis of the 2-azaspiro[4.4]nonane scaffold and a general procedure

for its characterization.

Protocol 1: Plausible Synthesis of 2-
Azaspiro[4.4]nonane Free Base
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Causality: This multi-step synthesis is based on established organic chemistry principles for

constructing spirocyclic amines from simple starting materials.[12] The sequence builds

complexity through condensation, hydrolysis, decarboxylation, and finally, reductive cyclization.

Step 1: Knoevenagel Condensation

In a round-bottom flask fitted with a reflux condenser, dissolve cyclopentanone (1.0 eq) and

cyanoacetamide (2.2 eq) in absolute ethanol.

Add a catalytic amount of piperidine (0.1 eq).

Heat the mixture to reflux for 4-6 hours. Monitor reaction progress via Thin Layer

Chromatography (TLC).

Upon completion, cool the mixture to room temperature to allow the product,

cyclopentylidene-bis(2-cyanoacetamide), to precipitate.

Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum.[12]

Step 2: Hydrolysis and Decarboxylation

Suspend the product from Step 1 in a 1:1 (v/v) mixture of concentrated sulfuric acid and

water.

Heat the mixture to reflux for 8-12 hours, until gas evolution ceases.

Cool the reaction in an ice bath to precipitate the resulting 2,2-cyclopentanediacetic acid.

Collect the solid by vacuum filtration, wash with cold water, and recrystallize from hot water.

[12]

Step 3: Reductive Cyclization Note: This step involves high-pressure hydrogenation and should

be performed with appropriate safety equipment.

Convert the diacid from Step 2 to its corresponding diamide or perform a reductive amination

sequence. A plausible route involves converting the diacid to a diester, followed by reaction

with ammonia and subsequent reduction.
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Alternatively, a related literature procedure involves the debenzylation of an N-benzyl

protected precursor. The N-benzyl-2-azaspiro[4.4]nonane is dissolved in methanol, and 10%

palladium on carbon is added. The mixture is hydrogenated (e.g., 50 psi H₂) until the

reaction is complete.[3]

The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield

crude 2-Azaspiro[4.4]nonane.[3]

Protocol 2: Spectroscopic Characterization (General)
Self-Validation: Each spectroscopic technique provides a unique and complementary piece of

structural information. A correct structure will be consistent across all analyses (NMR, IR, and

MS), providing a self-validating system.[17]

1. Infrared (IR) Spectroscopy

Sample Preparation: Prepare a thin film of the liquid sample between two NaCl or KBr

plates. For solid samples, prepare a KBr pellet by mixing a small amount of sample with dry

KBr and pressing it into a translucent disk.[17]

Data Acquisition: Place the sample in an FT-IR spectrometer and record the spectrum,

typically from 4000 to 400 cm⁻¹.

Expected Signals for 2-Azaspiro[4.4]nonane: A key absorption is the N-H stretch between

3300-3500 cm⁻¹. C-H stretching vibrations are expected around 2850-2960 cm⁻¹.[12] A

vapor-phase spectrum shows C-H stretch at 2950 cm⁻¹ and C-H bend at 1450 cm⁻¹.[17]

2. Mass Spectrometry (MS)

Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent

(e.g., methanol or acetonitrile).

Data Acquisition: Infuse the sample into the mass spectrometer (e.g., using Electrospray

Ionization, ESI).

Expected Data for 2-Azaspiro[4.4]nonane: The calculated exact mass is 125.1204 g/mol .[8]

Expect to see a prominent protonated molecular ion [M+H]⁺ at m/z 126.1277 in the positive
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ion mode.[17]
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Caption: A self-validating workflow for spectroscopic analysis.

Conclusion
Both 1-Oxa-7-azaspiro[4.4]nonane and 2-Azaspiro[4.4]nonane are valuable scaffolds for

medicinal chemistry, offering a rigid, three-dimensional framework for drug design. The choice
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between them is a strategic one, dictated by the specific goals of the drug discovery program.

2-Azaspiro[4.4]nonane is a more lipophilic and well-documented scaffold, particularly in

neuroscience, with established synthetic routes. It is an excellent choice when aiming for

CNS penetration or when building upon existing research in anticonvulsant or receptor

modulator design.

1-Oxa-7-azaspiro[4.4]nonane represents a more hydrophilic alternative. The introduction of

the ether oxygen atom lowers its LogP and increases its polar surface area, which can be

leveraged to improve aqueous solubility and fine-tune ADME properties. The additional

hydrogen bond acceptor provides a new point of interaction for molecular recognition. It is an

ideal candidate for programs where reducing lipophilicity is a key objective and exploring

novel intellectual property space is desired.

Ultimately, the decision rests on a careful analysis of the target product profile. By

understanding the distinct properties endowed by each scaffold, researchers can make more

informed decisions, accelerating the journey from a simple building block to a novel therapeutic

agent.
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Sources

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. nbinno.com [nbinno.com]

5. 1-Oxa-7-azaspiro(4.4)nonane | C7H13NO | CID 21412346 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 2-Azaspiro[4.4]nonane | CAS 175-94-0 | Chemical-Suppliers [chemical-suppliers.eu]

7. 175-94-0(2-Azaspiro[4.4]nonane) | Kuujia.com [kuujia.com]

8. 2-Azaspiro(4.4)nonane | C8H15N | CID 418904 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. Page loading... [guidechem.com]

10. researchgate.net [researchgate.net]

11. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

12. benchchem.com [benchchem.com]

13. Buy 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid,8-(hydroxymethyl)-2,6-dioxo-,1,1-
dimethylethyl ester,(5S,8S)- (EVT-14178399) [evitachem.com]

14. researchgate.net [researchgate.net]

15. mdpi.com [mdpi.com]

16. mdpi.com [mdpi.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.mdpi.com/1420-3049/27/8/2435
https://www.mdpi.com/1424-8247/14/2/111
https://www.benchchem.com/product/b1433267?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_of_2_Azaspiro_4_4_nonane_Derivatives_in_Neuroscience_Research.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_Azaspiro_4_4_nonane_as_a_Scaffold_in_Drug_Design.pdf
https://www.benchchem.com/pdf/Scale_up_Synthesis_of_2_Azaspiro_4_4_nonane_Hemioxalate_Application_Notes_and_Protocols.pdf
https://www.nbinno.com/article/other-organic-chemicals/synthesis-applications-1-oxa-7-azaspiro-4-4-nonane-gv
https://pubchem.ncbi.nlm.nih.gov/compound/1-Oxa-7-azaspiro_4.4_nonane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Oxa-7-azaspiro_4.4_nonane
https://www.chemical-suppliers.eu/enp/azaspiro-nonane-PX126189
https://www.kuujia.com/cas-175-94-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Azaspiro_4.4_nonane
https://www.guidechem.com/encyclopedia/es/1-oxa-7-aza-spiro-4-4-nonane-dic2944427.html
https://www.researchgate.net/publication/244567674_Synthesis_of_Azaspiro44nonanes_as_Key_Structures_of_Several_Bioactive_Natural_Products
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-2004-831198
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_2_Azaspiro_4_4_nonane_Hemioxalate.pdf
https://www.evitachem.com/product/evt-14178399
https://www.evitachem.com/product/evt-14178399
https://www.researchgate.net/publication/359840342_Synthesis_and_Biological_Activity_of_134-Oxadiazoles_Used_in_Medicine_and_Agriculture
https://www.mdpi.com/2076-3417/12/8/3756
https://www.mdpi.com/1424-8247/13/6/111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Introduction: The Strategic Value of Spirocyclic
Scaffolds in Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1433267/docs#introduction-the-strategic-value-of-
spirocyclic-scaffolds-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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